Cas no 2092390-75-3 (6-isopentyl-6H-thieno[2,3-b]pyrrole-5-carboxylic acid)

• Product Name: 6-isopentyl-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
• CAS No: 2092390-75-3
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 5722039
• PubChem ID: 121199568
• Update Time: 2023-10-26

6-isopentyl-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1907-1530
• 6-isopentyl-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
• AKOS026707025
• 2092390-75-3
• 6H-Thieno[2,3-b]pyrrole-5-carboxylic acid, 6-(3-methylbutyl)-

• Inchi： 1S/C12H15NO2S/c1-8(2)3-5-13-10(12(14)15)7-9-4-6-16-11(9)13/h4,6-8H,3,5H2,1-2H3,(H,14,15)
• InChI Key： PDTVYGUKZOXOCE-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C(=O)O)N(C1=2)CCC(C)C

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 413.5±25.0 °C(Predicted)
• pka: 4.53±0.30(Predicted)